Cas no 1935338-69-4 (6-(dimethyl-1,2-oxazol-4-yl)piperidin-2-one)

6-(dimethyl-1,2-oxazol-4-yl)piperidin-2-one is a versatile heterocyclic compound with significant synthetic utility. It features a piperidinone core, providing a stable platform for further modification. The 1,2-oxazol-4-yl substituent enhances its reactivity and compatibility with various functional groups. This compound is well-suited for the synthesis of biologically active molecules, pharmaceuticals, and agrochemicals due to its structural diversity and reactivity.
6-(dimethyl-1,2-oxazol-4-yl)piperidin-2-one structure
1935338-69-4 structure
Product Name:6-(dimethyl-1,2-oxazol-4-yl)piperidin-2-one
CAS No:1935338-69-4
MF:C10H14N2O2
MW:194.230362415314
CID:5247086
Update Time:2025-07-15

6-(dimethyl-1,2-oxazol-4-yl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinone, 6-(3,5-dimethyl-4-isoxazolyl)-
    • 6-(dimethyl-1,2-oxazol-4-yl)piperidin-2-one
    • Inchi: 1S/C10H14N2O2/c1-6-10(7(2)14-12-6)8-4-3-5-9(13)11-8/h8H,3-5H2,1-2H3,(H,11,13)
    • InChI Key: NPKYZLSARTUKGN-UHFFFAOYSA-N
    • SMILES: N1C(C2=C(C)ON=C2C)CCCC1=O

6-(dimethyl-1,2-oxazol-4-yl)piperidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-254215-1.0g
6-(dimethyl-1,2-oxazol-4-yl)piperidin-2-one
1935338-69-4
1.0g
$0.0 2023-03-01
Enamine
EN300-254215-1g
6-(dimethyl-1,2-oxazol-4-yl)piperidin-2-one
1935338-69-4
1g
$0.0 2023-09-14

Additional information on 6-(dimethyl-1,2-oxazol-4-yl)piperidin-2-one

Introduction to 6-(Dimethyl-1,2-oxazol-4-yl)piperidin-2-one (CAS No. 1935338-69-4)

6-(Dimethyl-1,2-oxazol-4-yl)piperidin-2-one, with the CAS number 1935338-69-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidinone core and a substituted 1,2-oxazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 6-(dimethyl-1,2-oxazol-4-yl)piperidin-2-one is particularly intriguing due to its combination of a piperidinone ring and a 1,2-oxazole group. The piperidinone ring is a common motif in many bioactive molecules, often contributing to their pharmacological properties. The 1,2-oxazole group, on the other hand, adds additional functional versatility and can influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of 6-(dimethyl-1,2-oxazol-4-yl)piperidin-2-one in various therapeutic areas. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for many drugs. Research has shown that 6-(dimethyl-1,2-oxazol-4-yl)piperidin-2-one can selectively bind to specific GPCRs, potentially modulating their activity and offering new avenues for drug development.

In addition to its potential as a GPCR modulator, 6-(dimethyl-1,2-oxazol-4-yl)piperidin-2-one has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-(dimethyl-1,2-oxazol-4-yl)piperidin-2-one have also been studied to evaluate its suitability as a therapeutic agent. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects without causing significant side effects.

Clinical trials are an important step in translating preclinical findings into practical applications. While clinical trials for 6-(dimethyl-1,2-oxazol-4-yl)piperidin-2-one are still in their early stages, preliminary results are promising. Phase I trials have demonstrated that the compound is well-tolerated by human subjects at various dose levels. Further studies are underway to evaluate its efficacy in treating specific conditions.

The synthesis of 6-(dimethyl-1,2-oxazol-4-yl)piperidin-2-one involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 4-dimethylaminooxazole with an appropriate piperidine derivative under controlled conditions. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating further research and development.

In conclusion, 6-(dimethyl-1,2-oxazol-4-y)piperidinone (CAS No. 1935338-69) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.